Cas no 2877721-39-4 (4,6-difluoro-2-3-(pyrrolidine-1-carbonyl)azetidin-1-yl-1,3-benzothiazole)

• Product Name: 4,6-difluoro-2-3-(pyrrolidine-1-carbonyl)azetidin-1-yl-1,3-benzothiazole
• CAS No: 2877721-39-4
• MF: C₁₅H₁₅F₂N₃OS
• MW: 323.360908746719
• CID: 5330482
• Update Time: 2025-05-22

4,6-difluoro-2-3-(pyrrolidine-1-carbonyl)azetidin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [1-(4,6-Difluoro-2-benzothiazolyl)-3-azetidinyl]-1-pyrrolidinylmethanone
• 4,6-difluoro-2-3-(pyrrolidine-1-carbonyl)azetidin-1-yl-1,3-benzothiazole

• Inchi： 1S/C15H15F2N3OS/c16-10-5-11(17)13-12(6-10)22-15(18-13)20-7-9(8-20)14(21)19-3-1-2-4-19/h5-6,9H,1-4,7-8H2
• InChI Key： XKNXDEAYNMISDN-UHFFFAOYSA-N
• SMILES： C(C1CN(C2=NC3=C(F)C=C(F)C=C3S2)C1)(N1CCCC1)=O

Experimental Properties

• Density: 1.479±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 493.6±55.0 °C(Predicted)
• pka: 2.67±0.10(Predicted)

Additional information on 4,6-difluoro-2-3-(pyrrolidine-1-carbonyl)azetidin-1-yl-1,3-benzothiazole

Recent Advances in the Study of 4,6-Difluoro-2-3-(pyrrolidine-1-carbonyl)azetidin-1-yl-1,3-benzothiazole (CAS: 2877721-39-4)

The compound 4,6-difluoro-2-3-(pyrrolidine-1-carbonyl)azetidin-1-yl-1,3-benzothiazole (CAS: 2877721-39-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges associated with the preparation of 4,6-difluoro-2-3-(pyrrolidine-1-carbonyl)azetidin-1-yl-1,3-benzothiazole. A novel synthetic route involving a multi-step process has been reported, which improves yield and purity compared to previous methods. Key steps include the introduction of the difluoro and pyrrolidine-carbonyl groups, followed by cyclization to form the benzothiazole core. The optimized synthesis has enabled researchers to produce sufficient quantities of the compound for further biological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4,6-difluoro-2-3-(pyrrolidine-1-carbonyl)azetidin-1-yl-1,3-benzothiazole exhibits promising inhibitory effects against a range of kinase targets, particularly those involved in inflammatory and oncogenic pathways. The compound's unique azetidine and benzothiazole moieties are believed to contribute to its high binding affinity and selectivity. Molecular docking studies suggest that the compound interacts with the ATP-binding site of specific kinases, providing a rationale for its observed activity.

Further investigations into the pharmacokinetic properties of 4,6-difluoro-2-3-(pyrrolidine-1-carbonyl)azetidin-1-yl-1,3-benzothiazole have revealed favorable drug-like characteristics, including moderate plasma stability and acceptable oral bioavailability in preclinical models. These findings position the compound as a potential lead candidate for further optimization and development. However, challenges such as metabolic stability and potential off-target effects need to be addressed in future studies.

The therapeutic potential of 4,6-difluoro-2-3-(pyrrolidine-1-carbonyl)azetidin-1-yl-1,3-benzothiazole is currently being explored in various disease models, including cancer and autoimmune disorders. Early-stage in vivo studies have shown encouraging results, with the compound demonstrating efficacy in reducing tumor growth and inflammation in rodent models. These findings underscore the compound's potential as a versatile scaffold for the development of novel therapeutics.

In conclusion, 4,6-difluoro-2-3-(pyrrolidine-1-carbonyl)azetidin-1-yl-1,3-benzothiazole (CAS: 2877721-39-4) represents a promising chemical entity with significant potential in medicinal chemistry. Continued research efforts are needed to fully elucidate its mechanism of action, optimize its pharmacological profile, and explore its therapeutic applications. The compound's unique structural features and biological activity make it a valuable subject for further investigation in the field of chemical biology and drug discovery.